Cas no 639804-64-1 (Pentanenitrile,3-amino-, (3S)-)

• Product Name: Pentanenitrile,3-amino-, (3S)-
• CAS No: 639804-64-1
• MF: C₅H₁₀N₂
• MW: 98.1463007926941
• CID: 500380
• PubChem ID: 10240767
• Update Time: 2025-04-19

Pentanenitrile,3-amino-, (3S)- Chemical and Physical Properties

Names and Identifiers

• Pentanenitrile,3-amino-, (3S)-
• (3S)-3-aminopentanenitrile
• (S)-3-AMINOPENTANENITRILE
• (3S)-3-azanylpentanenitrile
• (S)-3-aminopentanitrile
• A834597
• AG-G-39029
• CTK5C0359
• S-3-aminopentanenitrile
• 639804-64-1
• Pentanenitrile, 3-amino-, (3S)-
• 3-Aminopentanenitrile, (3S)-
• 8764I890I6
• FVPPLRDSFQDFLX-YFKPBYRVSA-N
• AKOS025295581
• Q27269798
• UNII-8764I890I6

• MDL： MFCD09037957
• Inchi： 1S/C5H10N2/c1-2-5(7)3-4-6/h5H,2-3,7H2,1H3/t5-/m0/s1
• InChI Key： FVPPLRDSFQDFLX-YFKPBYRVSA-N
• SMILES： N[C@H](CC#N)CC

Computed Properties

• Exact Mass: 98.0845
• Monoisotopic Mass: 98.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 79.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Boiling Point: 201°C
• PSA: 49.81